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Compound of Interest

Compound Name: Liproxstatin-1-15N

Cat. No.: B12379280

This guide provides essential safety and logistical information for the proper disposal of
Liproxstatin-1-15N, a potent ferroptosis inhibitor. The following procedures are designed for
researchers, scientists, and drug development professionals to ensure safe handling and
compliance with standard laboratory practices.

Core Principle: Liproxstatin-1-15N contains the stable isotope Nitrogen-15, which is not
radioactive. Therefore, its disposal protocol is primarily governed by the chemical properties of
Liproxstatin-1 and local regulations for chemical waste. No additional precautions for
radioactivity are required.[1][2]

Pre-Disposal and Handling

Before disposal, adhere to standard laboratory safety protocols for handling chemical
compounds. Although Liproxstatin-1 is not classified as a hazardous substance according to
the Globally Harmonized System (GHS), it should be handled with care in a laboratory setting.

[3]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, gloves, and a lab coat, when handling Liproxstatin-1-15N.

» Avoid Contamination: Prevent the substance from entering sewers or surface and ground
water.[3]
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Storage: Store Liproxstatin-1-15N in a tightly closed container in a cool, dry place as
recommended on the product's data sheet, typically at -20°C.[4][5]

Step-by-Step Disposal Protocol

Waste Identification and Segregation:
o Treat Liproxstatin-1-15N as a chemical waste product.
o Do not mix it with general laboratory waste.[1]

o If dissolved in a solvent, the solvent's hazardous properties must also be considered for
proper waste segregation.

Waste Collection:

o Collect waste Liproxstatin-1-15N, including any contaminated materials (e.g., pipette tips,
vials), in a designated and clearly labeled chemical waste container.

o The container must be compatible with the chemical properties of Liproxstatin-1 and any
solvents used.

Labeling:

o Clearly label the waste container with its contents, including "Liproxstatin-1-15N" and any
solvents present. Accurate labeling is crucial for proper disposal by waste management
professionals.[6]

Institutional Guidelines:

o Consult your institution's Environmental Health and Safety (EHS) department for specific
guidelines on chemical waste disposal. Local and institutional regulations are the primary
authority for waste management procedures.[1]

Final Disposal:

o Arrange for the collection of the chemical waste by a certified waste disposal company, as
coordinated through your institution's EHS department.
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Quantitative Data Summary

The following table summarizes key quantitative data for Liproxstatin-1.

Property Value Reference
Molecular Formula C19H21CIN4 [4]
Molecular Weight 340.9 g/mol [4]

ICso (Ferroptosis) 22 nM [51[7]
Solubility in DMSO Approximately 16 mg/mL [4]
Solubility in Ethanol Approximately 5 mg/mL [4]

Storage Temperature -20°C [4][5]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Liproxstatin-1-15N.
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Start: Liproxstatin-1-15N Waste

i

Is the compound radioactive?

No, 15N is a stable isotope.

Treat as chemical waste.

Is the waste mixed with solvents?

Segregate based on solvent hazards.

Collect in a labeled, compatible container.

Consult Institutional EHS Guidelines.

Arrange for pickup by a certified waste disposal service.

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for Liproxstatin-1-15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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